Cas no 1422022-15-8 (2-(3-Chloro-5-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Chloro-5-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1422022-15-8
• MF: C₁₃H₁₇BClFO₃
• MW: 286.534686803818
• MDL: MFCD16996255
• CID: 4764395
• PubChem ID: 71246748
• Update Time: 2026-02-26

2-(3-Chloro-5-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-5-FLUORO-4-METHOXYPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• MB20322
• 2-(3-Chloro-5-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD16996255
• Inchi： 1S/C13H17BClFO3/c1-12(2)13(3,4)19-14(18-12)8-6-9(15)11(17-5)10(16)7-8/h6-7H,1-5H3
• InChI Key： RPYFIPSPOFJYKH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(B2OC(C)(C)C(C)(C)O2)=C1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-Chloro-5-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(3-Chloro-5-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1422022-15-8)

The compound 2-(3-Chloro-5-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1422022-15-8) is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a boron-containing ring system with a substituted aromatic ring. The presence of multiple substituents on the aromatic ring—specifically a chlorine atom at position 3, a fluorine atom at position 5, and a methoxy group at position 4—contributes to its distinct chemical properties and reactivity.

Recent advancements in organoboron chemistry have highlighted the importance of this compound as a versatile building block in the synthesis of complex molecules. The dioxaborolane ring system is particularly valuable due to its ability to participate in various coupling reactions, such as the Suzuki-Miyaura coupling. This makes it an essential intermediate in the development of pharmaceuticals and advanced materials.

One of the most notable features of this compound is its high stability under various reaction conditions. The tetramethyl substituents on the dioxaborolane ring provide steric protection to the boron center, enhancing its reactivity while maintaining stability. This property has been exploited in recent studies to develop more efficient synthetic pathways for bioactive compounds.

Moreover, the substitution pattern on the aromatic ring plays a critical role in determining the electronic properties of this compound. The chlorine and fluorine atoms introduce electron-withdrawing effects, while the methoxy group provides electron-donating characteristics. This balance of electronic effects makes this compound highly versatile in its applications.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the reaction of aryl halides with boronic acids or esters under palladium-catalyzed coupling conditions. Recent research has focused on optimizing these reactions to improve yield and selectivity.

The applications of this compound are vast and varied. In drug discovery, it serves as a key intermediate in the synthesis of potential anticancer agents due to its ability to modulate cellular signaling pathways. Additionally, it has been employed in the development of advanced polymers and materials with tailored electronic properties.

Recent studies have also explored the use of this compound in catalytic processes. Its ability to act as a Lewis acid has made it an attractive candidate for asymmetric catalysis and enantioselective synthesis.

In conclusion, 2-(3-Chloro-5-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1422022-15-8) is a multifaceted organic molecule with significant potential in various fields of chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds and materials with tailored properties.